Cas no 2229600-09-1 (3-(3,4-difluoro-2-methoxyphenyl)azetidin-3-ol)

• Product Name: 3-(3,4-difluoro-2-methoxyphenyl)azetidin-3-ol
• CAS No: 2229600-09-1
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6132242
• PubChem ID: 165652278
• Update Time: 2025-06-13

3-(3,4-difluoro-2-methoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluoro-2-methoxyphenyl)azetidin-3-ol
• 2229600-09-1
• EN300-1800212

• Inchi： 1S/C10H11F2NO2/c1-15-9-6(10(14)4-13-5-10)2-3-7(11)8(9)12/h2-3,13-14H,4-5H2,1H3
• InChI Key： FLKUGGGHXUFZER-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1(CNC1)O)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(3,4-difluoro-2-methoxyphenyl)azetidin-3-ol

Comprehensive Overview of 3-(3,4-Difluoro-2-methoxyphenyl)azetidin-3-ol (CAS No. 2229600-09-1): Properties, Applications, and Industry Relevance

The compound 3-(3,4-difluoro-2-methoxyphenyl)azetidin-3-ol (CAS No. 2229600-09-1) is a structurally unique azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its azetidine core and difluoromethoxy-substituted phenyl ring, this molecule exhibits remarkable potential as a building block for drug discovery and material science applications. Its molecular formula and steric properties make it particularly valuable for modulating biological activity in targeted therapies.

In recent years, the demand for fluorinated heterocycles like 3-(3,4-difluoro-2-methoxyphenyl)azetidin-3-ol has surged due to their enhanced metabolic stability and membrane permeability—a critical factor in developing next-generation small-molecule drugs. Researchers are actively exploring its role in kinase inhibition and GPCR modulation, aligning with trending topics such as precision medicine and AI-driven drug design. The compound’s logP value and hydrogen-bonding capacity further optimize its pharmacokinetic profile, addressing industry needs for bioavailability improvement.

Synthetic routes to CAS 2229600-09-1 often involve Pd-catalyzed cross-coupling or ring-closing strategies, reflecting advancements in green chemistry and atom economy—key search terms among chemists. Analytical characterization via NMR spectroscopy and HPLC purity testing confirms its structural integrity, while QSAR studies highlight its scaffold versatility. Notably, its 3D conformation enables selective interactions with enzyme active sites, making it a hotspot for fragment-based drug discovery (FBDD) discussions.

Beyond pharmaceuticals, this compound’s thermal stability and solubility profile have sparked interest in electronic materials and liquid crystal formulations. As sustainability gains traction, its potential in biodegradable polymers aligns with Google Trends queries like “eco-friendly chemical additives.” Regulatory-compliant synthesis protocols (avoiding hazardous intermediates) further enhance its commercial viability.

In conclusion, 3-(3,4-difluoro-2-methoxyphenyl)azetidin-3-ol exemplifies innovation at the intersection of medicinal chemistry and materials science. Its patent landscape and research publications (indexed in SciFinder and Reaxys) underscore its relevance to drug development pipelines and high-value specialty chemicals. For researchers querying “azetidine derivatives 2024” or “fluorinated bioactive scaffolds,” this compound offers a compelling case study in modern molecular design.